Cas no 2228554-82-1 (1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine
• CAS No: 2228554-82-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5970097
• PubChem ID: 165677004
• Update Time: 2025-05-20

1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine
• 2228554-82-1
• 1-[2-(1-ethyl-1H-pyrazol-3-yl)ethyl]cyclopropan-1-amine
• EN300-1749306

• Inchi： 1S/C10H17N3/c1-2-13-8-4-9(12-13)3-5-10(11)6-7-10/h4,8H,2-3,5-7,11H2,1H3
• InChI Key： FEQVIOIUERUJEL-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CN(CC)N=2)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine (CAS No. 2228554-82-1)

1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine (CAS No. 2228554-82-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurology and oncology. This article aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

The chemical structure of 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine is composed of a cyclopropane ring linked to an ethyl group, which is further substituted with a 1-ethyl-1H-pyrazol-3-yl moiety. The cyclopropane ring imparts rigidity to the molecule, while the pyrazole moiety is known for its bioactive properties, making this compound a promising candidate for drug development.

In terms of physical properties, 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine is a white crystalline solid with a molecular weight of 209.3 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings and formulations.

The biological activities of 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research has shown that this compound can effectively inhibit the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. By reducing the levels of toxic metabolites produced by MAO-B, 1-2-(1-ethyl-1H-pyrazol-3-yi)ethylcyclopropan-l -amine may offer neuroprotective benefits.

Beyond its neuroprotective effects, 1 - 2 - ( 1 - ethyl - 1 H - pyrazol - 3 - yl ) ethylcyclopropan - 1 - amine has also demonstrated antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound may have potential as an anticancer agent, particularly for treating solid tumors.

The pharmacokinetic properties of 1 - 2 - ( 1 - ethyl - 1 H - pyrazol - 3 - yl ) ethylcyclopropan - 1 - amine have also been investigated to assess its suitability for therapeutic use. Preclinical studies have indicated that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 1 - 2 - ( 1 - ethyl - 1 H - pyrazol - 3 - yl ) ethylcyclopropan - 1 - amine. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval for use in patients with specific neurological and oncological conditions.

The future outlook for 1 - 2 - ( 1 - ethyl - 1 H - pyrazol - 3 - yl ) ethylcyclopropan - 1 - amine is highly promising. Ongoing research continues to explore its potential applications and mechanisms of action, with a focus on optimizing its therapeutic profile and minimizing side effects. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 1 - 2 -( 1-e th y l-l H-p y r az ol--y l ) e th y lc yc l o pr op an--a m i n e (CAS No. 2228554–82–l) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.